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Compound of Interest

Compound Name: 4-Bromo-2-fluorocinnamic acid

Cat. No.: B132290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromo-2-fluorocinnamic acid, a compound of interest in synthetic chemistry and drug

discovery. The information is presented to support further research and development activities.

Core Physical Properties
4-Bromo-2-fluorocinnamic acid is a halogenated derivative of cinnamic acid. Its physical

characteristics are crucial for handling, reaction setup, and understanding its behavior in

various chemical and biological systems.

Quantitative Data Summary
The physical properties of 4-Bromo-2-fluorocinnamic acid are summarized in the table

below. It is important to note that some variation exists in the reported values across different

commercial suppliers, which may be attributed to the purity of the sample and the experimental

conditions used for measurement.
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Property Value Source(s)

Molecular Formula C₉H₆BrFO₂

Molecular Weight 245.05 g/mol

CAS Number 149947-19-3

Melting Point 214-217 °C

219-223 °C

Boiling Point 337.5 ± 27.0 °C (Predicted)

Density 1.6228 g/cm³ at 25 °C

pKa 4.20 ± 0.13 (Predicted)

Water Solubility Insoluble

Appearance
Off-white to pale yellow-grey

solid/powder

Experimental Protocols
Detailed experimental protocols for the determination of key physical properties are outlined

below. These are generalized methods applicable to solid organic acids like 4-Bromo-2-
fluorocinnamic acid.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound, while a broad melting range often indicates the

presence of impurities.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Mortar and pestle
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Spatula

Procedure:

Sample Preparation: A small amount of the 4-Bromo-2-fluorocinnamic acid sample is

finely ground into a powder using a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample

until a small amount of the solid (2-3 mm in height) is packed into the sealed end. The tube is

then inverted and tapped gently to ensure the sample is tightly packed at the bottom.

Measurement:

The capillary tube is placed in the heating block of the melting point apparatus.

A rapid heating rate (e.g., 10-20 °C/min) can be used initially to determine an approximate

melting range.

For an accurate measurement, the apparatus is cooled to at least 20 °C below the

approximate melting point. A second, fresh sample is then heated at a slow rate of 1-2 °C

per minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal of the solid melts is

recorded as the end of the melting range.

Determination of Solubility
The solubility of a compound in various solvents provides insight into its polarity and potential

for formulation. As an acidic compound, the solubility of 4-Bromo-2-fluorocinnamic acid is

expected to be pH-dependent.

Apparatus and Reagents:

Test tubes and rack

Vortex mixer or shaker
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pH meter or pH paper

Solvents: Deionized water, 5% w/v Sodium Hydroxide (NaOH) solution, 5% w/v Sodium

Bicarbonate (NaHCO₃) solution, 5% v/v Hydrochloric Acid (HCl) solution, and organic

solvents (e.g., ethanol, methanol, DMSO, ethyl acetate).

Procedure:

Qualitative Solubility in Water:

Approximately 25 mg of 4-Bromo-2-fluorocinnamic acid is placed in a test tube.

0.5 mL of deionized water is added. The tube is agitated vigorously for about 30 seconds.

The sample is observed for dissolution. If it dissolves, the pH of the aqueous solution is

tested with pH paper. An acidic pH would be expected.

Solubility in Aqueous Base:

To a test tube containing about 25 mg of the compound, 0.75 mL of 5% NaOH solution is

added in portions with vigorous shaking. Dissolution indicates the formation of a sodium

salt, which is characteristic of an acidic compound.

The same procedure is repeated with 5% NaHCO₃ solution. Carboxylic acids are typically

strong enough acids to react with and dissolve in sodium bicarbonate solution, often with

the evolution of carbon dioxide gas.

Solubility in Aqueous Acid:

The solubility in 5% HCl is tested similarly to rule out basic properties.

Solubility in Organic Solvents:

The solubility in various organic solvents is determined by adding a small amount of the

solid to a test tube containing the solvent and observing for dissolution.

Spectroscopic Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b132290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic techniques are essential for confirming the chemical structure and identity of 4-
Bromo-2-fluorocinnamic acid.

Infrared (IR) Spectroscopy: An IR spectrum of

To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties of 4-
Bromo-2-fluorocinnamic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132290#physical-properties-of-4-bromo-2-
fluorocinnamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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